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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1662659 Get Quote

An In-depth Whitepaper on a Promising Research Chemical

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of (1-Isothiocyanatoethyl)benzene,

also known as α-methylbenzyl isothiocyanate, a research chemical with potential applications

in antioxidant and anti-cancer studies. Due to the limited specific research on this compound,

this guide also incorporates extensive data on its well-studied structural isomer, phenethyl

isothiocyanate (PEITC), to provide a broader context for its potential biological activities and

mechanisms of action.

Introduction
Isothiocyanates (ITCs) are a class of naturally occurring compounds found in cruciferous

vegetables, recognized for their chemopreventive and antioxidant properties. (1-
Isothiocyanatoethyl)benzene is a synthetic isothiocyanate that exists as two enantiomers,

(R)-(-)-α-methylbenzyl isothiocyanate and (S)-(+)-α-methylbenzyl isothiocyanate, as well as a

racemic mixture. While research on this specific isomer is emerging, its structural similarity to

phenethyl isothiocyanate (PEITC), a widely studied ITC, suggests it may share similar

biological activities.[1] This guide will detail the known chemical properties, synthesis, and

biological activities of (1-Isothiocyanatoethyl)benzene and provide in-depth information on

PEITC as a well-characterized analogue.
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Chemical and Physical Properties
The chemical and physical properties of (1-Isothiocyanatoethyl)benzene and its enantiomers

are summarized below, with data for PEITC provided for comparison.

Property
(S)-(+)-α-
Methylbenzyl
Isothiocyanate

(R)-(-)-α-
Methylbenzyl
Isothiocyanate

DL-α-
Methylbenzyl
Isothiocyanate

Phenethyl
Isothiocyanate
(PEITC)

Synonyms

(S)-(+)-1-

Phenylethyl

isothiocyanate

D-α-

Methylbenzyl

isothiocyanate

1-Phenylethyl

isothiocyanate

(2-

Isothiocyanatoet

hyl)benzene

CAS Number 24277-43-8[2] 24277-44-9 32393-32-1[3] 2257-09-2[4]

Molecular

Formula
C₉H₉NS[2] C₉H₉NS C₉H₉NS[3] C₉H₉NS[4]

Molecular Weight 163.24 g/mol [2] 163.24 g/mol 163.24 g/mol [3] 163.24 g/mol [4]

Appearance -
Clear yellow

liquid

Slightly yellowish

liquid[3]

Colorless to pale

yellow liquid

Purity ≥98% ≥98% ≥98%[3] -

Solubility Soluble in DMSO -
Soluble in water,

DMSO[3]
-

Storage
2-8°C

Refrigerator
- 4°C[3] -

Synthesis and Experimental Protocols
Synthesis of (1-Isothiocyanatoethyl)benzene
A general and efficient method for the synthesis of enantiomerically pure (R)- and (S)-1-

isothiocyanatoethylbenzene has been described. The protocol involves a "one-pot", two-step

procedure starting from the corresponding commercially available amines.[5]

Experimental Protocol:
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Dithiocarbamate Formation: The respective amine ((R)- or (S)-1-phenylethanamine) (1

equivalent) is reacted with carbon disulfide (3 equivalents) in the presence of a base such as

triethylamine (Et₃N) or 1,8-diazabicyclo[6]undec-7-ene (DBU) in a suitable solvent like

dichloromethane (DCM) or water at room temperature for a short period (e.g., 5 minutes).

This forms the dithiocarbamate intermediate.[5]

Desulfurization: A desulfurizing agent, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-

methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO⁻), is then added to the reaction

mixture.[5]

Reaction Completion: The reaction is heated, for example, using microwave irradiation at

90°C for 10 minutes.[5]

Purification: The final product is purified by flash chromatography. This method has reported

yields of 94% for the (R)-enantiomer and 92% for the (S)-enantiomer.[5]
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General Synthesis of (1-Isothiocyanatoethyl)benzene

R/S-1-Phenylethanamine

Dithiocarbamate Intermediate

+ CS2, Base
Solvent (DCM or H2O)

Room Temperature

Carbon Disulfide (CS2) Base (e.g., DBU)

(R/S)-1-Isothiocyanatoethyl)benzene

+ Desulfurizing Agent
Microwave, 90°C, 10 min

Desulfurizing Agent
(DMT/NMM/TsO-)

Flash Chromatography
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PEITC-Mediated Nrf2-Keap1 Pathway Activation
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PEITC-Induced Apoptosis and Cell Cycle Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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